Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate

• IUPAC Name: tert-butyl 2-(5-bromopyrimidin-2-yl)acetate
• InChI: InChI=1S/C10H13BrN2O2/c1-10(2,3)15-9(14)4-8-12-5-7(11)6-13-8/h5-6H,4H2,1-3H3
• InChI Key: XSBAGLHOIWJHJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1=NC=C(C=N1)Br
• Molecular Formula: C10H13BrN2O2
• DSSTOX Substance ID: DTXSID10697546
• Molecular Weight: 273.13 g/mol
• CAS No.: 1114830-16-8

Description

“Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate” is a chemical compound with the molecular formula C10H14BrN3O2. It is used in scientific research and has diverse applications, especially in drug discovery and synthesis.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H14BrN3O2/c1-10(2,3)16-9(15)14-6-8-12-4-7(11)5-13-8/h4-5H,6H2,1-3H3,(H,14,15). This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 288.14. The compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Scientific Research Applications

• Synthesis of Heterocyclic β-Amino Acids : Tert-butyl 2-(5-bromopyrimidin-2-yl)acetate is used in the synthesis of β-amino-5-pyrimidinepropanoic ester, a compound useful in peptide and peptidomimetic synthesis (Bovy & Rico, 1993).

• Histamine H4 Receptor Ligands : In medicinal chemistry, a series of 2-aminopyrimidines, including derivatives of this compound, have been synthesized as ligands for the histamine H4 receptor. These compounds show potential as anti-inflammatory agents and have antinociceptive activity in pain models (Altenbach et al., 2008).

• X-Ray Structure and DFT Studies : this compound derivatives are used in X-ray crystallography and Density Functional Theory (DFT) studies for structural analysis and understanding molecular interactions (Boraei et al., 2021).

• Synthesis of Pyrimido[4,5-f][1,2,4]triazolo[4,3-a][1,4]diazepine : This compound is used in the synthesis of pyrimidine derivatives, which have potential applications as anticonvulsant agents (Phillips et al., 1999).

• Synthesis of Bipyridines and Bipyrimidines : It is involved in the efficient synthesis of metal-complexing molecular rods, such as 5-brominated and 5,5'-dibrominated 2,2'-bipyridines and 2,2'-bipyrimidines (Schwab et al., 2002).

• Fungicidal Activity : Derivatives of this compound have been synthesized and demonstrated moderate to excellent fungicidal activity against certain plant pathogens (Mao et al., 2013).

• Click Chemistry for Unnatural Amino Acid Derivatives : This compound is used in click chemistry reactions to create a range of N-isoindolinyl-1,2,3-triazolylalanine derivatives, which have potential applications in medicinal chemistry (Patil & Luzzio, 2017).

• Iridium-Catalyzed Alkylation of Acetates : this compound is used in iridium-catalyzed alkylation reactions, a novel method for producing important carboxylates in organic and industrial chemistry (Iuchi et al., 2010).

• Self-Assembly of Zinc Porphyrins : It is involved in the construction of supramolecular porphyrin arrays with broad absorption bands for efficient light-harvesting (Balaban et al., 2003).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". For safety, it’s recommended to follow the precautionary statements provided in the Material Safety Data Sheet (MSDS).